Cholesteryl Docosapentaenoate
Cholesteryl Docosapentaenoate
Brand Name:
Vulcanchem
CAS No.:
70110-49-5
VCID:
VC0163455
InChI:
InChI=1S/C49H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-29-47(50)51-42-34-36-48(5)41(38-42)30-31-43-45-33-32-44(40(4)28-26-27-39(2)3)49(45,6)37-35-46(43)48/h8-9,11-12,14-15,17-18,20-21,30,39-40,42-46H,7,10,13,16,19,22-29,31-38H2,1-6H3/b9-8-,12-11-,15-14-,18-17-,21-20-/t40-,42+,43+,44-,45+,46+,48+,49-/m1/s1
SMILES:
CCC=CCC=CCC=CCC=CCC=CCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
Molecular Formula:
C49H78O2
Molecular Weight:
699.1
Cholesteryl Docosapentaenoate
CAS No.: 70110-49-5
Reference Standards
VCID: VC0163455
Molecular Formula: C49H78O2
Molecular Weight: 699.1
| CAS No. | 70110-49-5 |
|---|---|
| Product Name | Cholesteryl Docosapentaenoate |
| Molecular Formula | C49H78O2 |
| Molecular Weight | 699.1 |
| IUPAC Name | [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (7Z,10Z,13Z,16Z,19Z)-docosa-7,10,13,16,19-pentaenoate |
| Standard InChI | InChI=1S/C49H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-29-47(50)51-42-34-36-48(5)41(38-42)30-31-43-45-33-32-44(40(4)28-26-27-39(2)3)49(45,6)37-35-46(43)48/h8-9,11-12,14-15,17-18,20-21,30,39-40,42-46H,7,10,13,16,19,22-29,31-38H2,1-6H3/b9-8-,12-11-,15-14-,18-17-,21-20-/t40-,42+,43+,44-,45+,46+,48+,49-/m1/s1 |
| Standard InChIKey | XOLZNHXNFMEUGA-DCDLNIKOSA-N |
| SMILES | CCC=CCC=CCC=CCC=CCC=CCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C |
| Synonyms | cholest-5-en-3-ol 3β-[(7Z,10Z,13Z,16Z,19Z)-7,10,13,16,19-docosapentaenoate] |
| PubChem Compound | 42608400 |
| Last Modified | Nov 11 2021 |
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